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Compound of Interest

Compound Name: Gestonorone

Cat. No.: B1671453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Gestonorone and its interaction

with the progesterone receptor (PR), along with detailed protocols for conducting progesterone

receptor binding assays. This information is intended to guide researchers in designing and

executing experiments to evaluate the binding affinity and competitive nature of Gestonorone
and other related compounds.

Introduction to Gestonorone and the Progesterone
Receptor
Gestonorone caproate, a synthetic progestin, functions as an agonist of the progesterone

receptor.[1] Like endogenous progesterone, Gestonorone caproate binds to the progesterone

receptor, initiating a cascade of cellular events.[1] This binding leads to a conformational

change in the receptor, its translocation to the nucleus, and subsequent interaction with

progesterone response elements (PREs) on target genes, thereby modulating gene

transcription.[1]

The progesterone receptor exists in two main isoforms, PR-A and PR-B, which can have

different effects on gene expression. Progestins like Gestonorone are utilized in various

therapeutic areas due to their ability to mimic the effects of natural progesterone.
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Quantitative Data on Progesterone Receptor
Binding
While specific Ki or IC50 values for Gestonorone caproate are not readily available in the

public domain, data on its parent compound, Gestronol, and a structurally similar progestin, 17-

alpha-hydroxyprogesterone caproate (17-OHPC), provide valuable insights into its relative

binding affinity for the progesterone receptor.

Compound Receptor
Relative Binding
Affinity (RBA) (%)
vs. Progesterone

Reference

Gestronol
Progesterone

Receptor
~12.5 Not explicitly cited

17-alpha-

hydroxyprogesterone

caproate (17-OHPC)

Recombinant Human

PR-B
26-30 [2][3]

17-alpha-

hydroxyprogesterone

caproate (17-OHPC)

Recombinant Human

PR-A
26-30 [2][3]

17-alpha-

hydroxyprogesterone

caproate (17-OHPC)

Rabbit Uterine PR 26-30 [2][3]

Progesterone Receptor Signaling Pathway
The binding of a progestin, such as Gestonorone, to the progesterone receptor initiates a

series of events culminating in the regulation of gene expression. The following diagram

illustrates the classical genomic signaling pathway of the progesterone receptor.
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Start

Prepare Reagents:
- Progesterone Receptor (PR)

- Labeled Ligand (Radiolabeled or Fluorescent)
- Test Compound (Gestonorone)

- Assay Buffer

Prepare Serial Dilutions of Test Compound

Incubate PR, Labeled Ligand, and Test Compound

Detection of Bound Labeled Ligand
(Scintillation Counting or Fluorescence Polarization)

Data Analysis:
- Generate Competition Curve

- Calculate IC50 and/or Ki

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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